Cas no 65321-30-4 (N-tert-Butylisonicotinamide)

• Product Name: N-tert-Butylisonicotinamide
• CAS No: 65321-30-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD00466497
• CID: 857997
• PubChem ID: 771530
• Update Time: 2025-05-22

N-tert-Butylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)isonicotinamide
• N-tert-Butylisonicotinamide
• 4-(N-tert-butylcarboxamido)pyridine
• AC1LGHS5
• ACMC-209nqf
• F0349-3246
• isonicotinic acid N-t.-butylamide
• Isonicotinsaeure-tert-butylamid
• N-(tert-Butyl)pyridine-4-carboxamide
• N-t-Butylisonicotinamide
• Oprea1_073121
• SureCN1423877
• SR-01000389851
• BS-23685
• N-t-butyl-isonicotinamide
• PKBWFGLUBMOFKU-UHFFFAOYSA-N
• CHEMBL1577400
• DTXSID80354391
• SR-01000389851-1
• SMR000137573
• N-tert-Butyl isonicotinamide
• HMS3316L19
• DB-371643
• HMS1577H01
• VU0085407-5
• MFCD00466497
• 65321-30-4
• CS-0187549
• EU-0033510
• E76145
• AKOS003860331
• SB53252
• N-tert-butylpyridine-4-carboxamide
• MLS000532634
• Cambridge id 5107345
• HMS2163F06
• SCHEMBL1423877

• MDL： MFCD00466497
• Inchi： 1S/C10H14N2O/c1-10(2,3)12-9(13)8-4-6-11-7-5-8/h4-7H,1-3H3,(H,12,13)
• InChI Key： PKBWFGLUBMOFKU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC(C)(C)C

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-tert-Butylisonicotinamide

N-Tert-Butylisonicotinamide (CAS No. 65321-30-4): A Comprehensive Overview

N-Tert-butylisonicotinamide, also known as CAS No. 65321-30-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, a derivative of isonicotinamide, is characterized by its unique structure and versatile applications. In recent years, advancements in synthetic methodologies and its incorporation into various drug delivery systems have further highlighted its potential in the pharmaceutical industry.

The molecular structure of N-Tert-butylisonicotinamide consists of an isonicotinamide backbone with a tert-butyl group attached to the nitrogen atom. This substitution not only enhances the compound's stability but also imparts unique pharmacokinetic properties. The tert-butyl group, being a bulky alkyl chain, plays a crucial role in modulating the compound's solubility and bioavailability. Recent studies have demonstrated that this structural feature makes it an ideal candidate for targeted drug delivery systems, particularly in cancer therapy.

One of the most promising applications of N-Tert-butylisonicotinamide lies in its role as a precursor in the synthesis of bioactive molecules. Researchers have successfully utilized this compound to develop novel anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for designing inhibitors against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, N-Tert-butylisonicotinamide has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications. Recent breakthroughs in this area have been documented in prominent journals like Nature Materials and ACS Applied Materials & Interfaces.

The synthesis of N-Tert-butylisonicotinamide typically involves multi-step reactions, often starting from isonicotinic acid or its derivatives. Modern synthetic strategies emphasize green chemistry principles, utilizing catalysts and solvents that minimize environmental impact. For example, microwave-assisted synthesis has been employed to enhance reaction efficiency and reduce processing time. Such innovations not only improve the scalability of production but also align with global sustainability goals.

From an environmental perspective, understanding the degradation pathways of N-Tert-butylisonicotinamide is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, revealing that the compound exhibits moderate biodegradability under aerobic conditions. However, further studies are required to evaluate its long-term persistence in aquatic ecosystems and potential bioaccumulation risks.

In conclusion, N-Tert-butylisonicotinamide (CAS No. 65321-30-4) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in both therapeutic development and advanced materials science.